Cas no 56411-57-5 (Lipoteichoic acid)

• Product Name: Lipoteichoic acid
• CAS No: 56411-57-5
• Molecular Formula: C₃₉H₇₀N₂O₁₃
• Molecular Weight: 774.978713512421
• CID: 826197
• PubChem ID: 137349712

Lipoteichoic acid Properties

Names and Identifiers

• LIPOTEICHOIC ACID
• LTA-1
• LTA-2
• Teichoic acid I
• Teichoic acid, lipo-
• Lipoteichoic aCld
• Lipoteichoic acid from Staphylococcus aureus
• [1-[4-(3-Acetamido-5-amino-4-hydroxy-6-methyloxan-2-yl)oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]
• [(2S)-1-[(2S,3R,4S,5R,6R)-4-[(2S,3R,4S,5R,6R)-3-acetamido-5-amino-4-hydroxy-6-methyloxan-2-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-heptanoyloxypropan-2-yl] (E)-pentadec-7-enoate
• 56411-57-5
• (2s)-1-({3-O-[2-(Acetylamino)-4-Amino-2,4,6-Trideoxy-Beta-D-Galactopyranosyl]-Alpha-D-Glucopyranosyl}oxy)-3-(Heptanoyloxy)propan-2-Yl (7z)-Pentadec-7-Enoate
• (sn-Gro-1-P)n->6Glc-beta1->6Glc-beta1->3acyl2Gro
• (sn-Gro-1-P)25->6Glc-alpha1->2Glc-alpha1->3acyl2Gro
• CHEBI:28640
• DA-75031
• DTXSID1040534
• Lipoteichoic acid from Bacillus subtilis
• ((2S)-1-((2S,3R,4S,5R,6R)-4-((2S,3R,4S,5R,6R)-3-acetamido-5-amino-4-hydroxy-6-methyloxan-2-yl)oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3-heptanoyloxypropan-2-yl) (E)-pentadec-7-enoate
• (2s)-1-((3-O-(2-(Acetylamino)-4-Amino-2,4,6-Trideoxy-Beta-D-Galactopyranosyl)-Alpha-D-Glucopyranosyl)oxy)-3-(Heptanoyloxy)propan-2-Yl (7z)-Pentadec-7-Enoate

• InChIKey： PANDRCFROUDETH-UHFFFAOYSA-N
• Inchi： 1S/C39H70N2O13/c1-5-7-9-11-12-13-14-15-16-17-18-20-22-31(45)52-28(24-49-30(44)21-19-10-8-6-2)25-50-39-36(48)37(34(46)29(23-42)53-39)54-38-33(41-27(4)43)35(47)32(40)26(3)51-38/h14-15,26,28-29,32-39,42,46-48H,5-13,16-25,40H2,1-4H3,(H,41,43)
• SMILES： O(C1C(C(C(C(C)O1)N)O)NC(C)=O)C1C(C(OCC(COC(CCCCCC)=O)OC(CCCCCC=CCCCCCCC)=O)OC(CO)C1O)O

Computed Properties

• Exact Mass: 774.48779029 g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 29
• Monoisotopic Mass: 774.48779029 g/mol
• Heavy Atom Count: 54
• Complexity: 1080
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 226
• Molecular Weight: 775.0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycosylglycerols Glycosyldiradylglycerols